2-[4-hydroxy-5-methyl-1,3-thiazol-2(5H)-yliden]ethanethioamide

• IUPAC Name: (2E)-2-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)ethanethioamide
• InChI: InChI=1S/C6H8N2OS2/c1-3-6(9)8-5(11-3)2-4(7)10/h2-3H,1H3,(H2,7,10)(H,8,9)/b5-2+
• InChI Key: SRSILCYPKPPSLV-GORDUTHDSA-N
• Canonical SMILES: CC1C(=O)NC(=CC(=S)N)S1
• Isomeric SMILES: CC1C(=O)N/C(=C\C(=S)N)/S1
• Molecular Formula: C6H8N2OS2
• Molecular Weight: 188.3 g/mol

Description

The compound “2-[4-hydroxy-5-methyl-1,3-thiazol-2(5H)-yliden]ethanethioamide” belongs to the class of organic compounds known as thiazoles. Thiazoles are a type of heterocyclic compound, which means they contain a ring structure made up of different types of atoms. In the case of thiazoles, the ring contains three carbon atoms, one sulfur atom, and one nitrogen atom.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. This aromaticity is evidenced by the chemical shift of the ring proton, which absorbs between 7.27 and 8.77 ppm. The calculated pi-electron density shows that the C-5 atom can undergo electrophilic substitution, and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Antimicrobial Properties

• Thiazoles exhibit antimicrobial effects. For instance, sulfathiazole is an antimicrobial drug that contains a thiazole ring. .

Anti-Infective Potential

• 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF) , a compound related to thiazoles, has shown promise as an anti-infective agent. .

Antifungal Activity

• Researchers have synthesized 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides . .

Oral Bioavailability

• In silico studies have indicated that certain thiazole derivatives adhere to Lipinski’s rule of five , which predicts oral bioavailability. .

Antiretroviral and Antineoplastic Activities

• Thiazoles are present in drugs like Ritonavir (an antiretroviral drug) and Tiazofurin (an antineoplastic drug). .

Vitamin B1 (Thiamine) Precursor

• The thiazole ring is a component of Vitamin B1 (thiamine) . .

Future Directions

Thiazoles have been the focus of many research studies due to their diverse biological activities and their presence in many potent biologically active compounds. Future research may continue to explore the synthesis of new thiazole derivatives, their biological activities, and their potential applications in the treatment of various diseases.